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Compound of Interest

(R)-(-)-2-Phenylglycine chloride
Compound Name:
hydrochloride

Cat. No.: B110789

An In-depth Technical Guide to (R)-(-)-2-Phenylglycine Chloride Hydrochloride: Properties,
Characterization, and Applications

Introduction: The Significance of a Chiral Building
Block

(R)-(-)-2-Phenylglycine chloride hydrochloride, a derivative of the non-proteinogenic amino
acid phenylglycine, stands as a cornerstone chiral building block in modern medicinal chemistry
and pharmaceutical development.[1][2] Its structural architecture, featuring a defined
stereocenter at the a-carbon and a highly reactive acyl chloride, makes it an invaluable
intermediate for the asymmetric synthesis of complex, biologically active molecules.[1] This
guide, designed for researchers, scientists, and drug development professionals, offers a
comprehensive exploration of its core physical and chemical properties, validated analytical
protocols, and key synthetic applications. Understanding these characteristics is paramount for
its effective handling, characterization, and strategic implementation in synthetic workflows
targeting novel therapeutics, particularly in the realms of neurological and cardiovascular
medicine.[1]

Identified by its CAS Registry Number 39878-87-0, this compound possesses the molecular
formula CsHsCI2NO and a molecular weight of approximately 206.07 g/mol .[1][3] Its
hydrochloride salt form enhances water solubility, a common strategy in pharmaceutical
chemistry to improve the handling and reactivity of amine-containing intermediates.[1]
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PART 1: Core Physicochemical Properties

The physical and chemical properties of a synthetic intermediate dictate its storage, handling,
and reaction conditions. (R)-(-)-2-Phenylglycine chloride hydrochloride is typically a white to
off-white or light brown crystalline solid.[1][2][3] Its properties are fundamentally linked to the
presence of ionic functional groups and its inherent chirality.[1]

Physical Data Summary

The key physical descriptors of this compound are summarized below. These values are critical
for laboratory handling, solvent selection, and preliminary characterization.

Property Value Source(s)

White to off-white crystalline
Appearance ] [11[2]
powder/solid

Molecular Formula CsHoCI2NO [11[3]
Molecular Weight 206.07 g/mol [1][3]
) ) Approx. 117-177 °C
Melting Point [1][4]1[5]
(decomposes)
Solubility Soluble in water [1]

_ o Exhibits optical activity due to
Optical Activity ] [2]
the (R)-enantiomer

Note: The reported melting point varies, often with decomposition, which is common for
reactive acid chlorides.

Chemical Structure and Reactivity

The reactivity of (R)-(-)-2-Phenylglycine chloride hydrochloride is dominated by the
electrophilic acyl chloride group. This functional group is highly susceptible to nucleophilic
attack, making the compound an excellent acylating agent.

Key Reactive Traits:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b110789?utm_src=pdf-body
https://www.evitachem.com/product/evt-295213
https://www.guidechem.com/encyclopedia/r-2-phenylglycine-chloride-hyd-dic23450.html
https://pubchem.ncbi.nlm.nih.gov/compound/170253
https://www.evitachem.com/product/evt-295213
https://www.evitachem.com/product/evt-295213
https://www.guidechem.com/encyclopedia/r-2-phenylglycine-chloride-hyd-dic23450.html
https://www.evitachem.com/product/evt-295213
https://pubchem.ncbi.nlm.nih.gov/compound/170253
https://www.evitachem.com/product/evt-295213
https://pubchem.ncbi.nlm.nih.gov/compound/170253
https://www.evitachem.com/product/evt-295213
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0207805.htm
https://www.chemsrc.com/en/cas/39878-87-0_26701.html
https://www.evitachem.com/product/evt-295213
https://www.guidechem.com/encyclopedia/r-2-phenylglycine-chloride-hyd-dic23450.html
https://www.benchchem.com/product/b110789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Moisture Sensitivity: The compound readily hydrolyzes in the presence of water or
atmospheric moisture to yield (R)-(-)-2-Phenylglycine hydrochloride.[3] This necessitates
storage under inert, anhydrous conditions to maintain its integrity.[6]

» Nucleophilic Acyl Substitution: It reacts readily with a wide range of nucleophiles. For
instance, with alcohols, it forms esters, and with primary or secondary amines, it forms
amides. This reactivity is the foundation of its utility in peptide synthesis and the construction
of other complex organic molecules.[7]

 Stability: While reactive, the compound is stable when stored correctly in a dry, cool, and
well-ventilated place, away from incompatible materials like strong bases and oxidizing
agents.[6][8]

Below is a diagram illustrating the fundamental reactivity of (R)-(-)-2-Phenylglycine chloride
hydrochloride with common nucleophiles, a core principle validating its role as a synthetic

intermediate.
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Core Reactivity Pathway
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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